Cas no 74854-49-2 (2-PENTYNOIC ACID, 5-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]-, METHYL ESTER)

• Product Name: 2-PENTYNOIC ACID, 5-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]-, METHYL ESTER
• CAS No: 74854-49-2
• MF: C₁₂H₂₂O₃Si
• MW: 242.386785030365
• CID: 3265378
• PubChem ID: 12658853
• Update Time: 2025-04-21

2-PENTYNOIC ACID, 5-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2-PENTYNOIC ACID, 5-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]-, METHYL ESTER
• Methyl 5-((tert-butyldimethylsilyl)oxy)pent-2-ynoate
• DB-402588
• 74854-49-2

• Inchi： 1S/C12H22O3Si/c1-12(2,3)16(5,6)15-10-8-7-9-11(13)14-4/h8,10H2,1-6H3
• InChI Key： UHLUWJWLHSSBHQ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCCC#CC(=O)OC

Computed Properties

• Exact Mass: 242.13382109Da
• Monoisotopic Mass: 242.13382109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų